Cas no 2171618-56-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171618-56-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5800104
• PubChem ID: 165809468
• Update Time: 2025-05-25

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• EN300-1489070
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid
• 2171618-56-5

• Inchi： 1S/C26H30N2O5/c1-2-9-22(23(29)28-26(24(30)31)14-7-8-15-26)27-25(32)33-16-21-19-12-5-3-10-17(19)18-11-4-6-13-20(18)21/h3-6,10-13,21-22H,2,7-9,14-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YRQUNOIOKQPWCS-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic Acid (CAS No. 2171618-56-5)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171618-56-5, is a complex molecule with a unique structural framework that makes it of particular interest for various applications in drug development and research. The presence of multiple functional groups, including an amide and a fluorene moiety, contributes to its diverse chemical properties and potential biological activities.

The molecular structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with an amide group at the 1-position and an amino group at the 2-position, both linked to a pentanoyl chain. The fluorene moiety is further modified with a methoxycarbonyl group, enhancing the compound's reactivity and stability under various conditions. This intricate arrangement of functional groups not only makes the compound a valuable intermediate in synthetic chemistry but also opens up possibilities for its use in designing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by targeting specific enzymes or receptors. The amide group in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid provides a versatile scaffold for designing peptidomimetics, which are synthetic analogs of natural peptides with improved pharmacological properties. Peptidomimetics have shown promise in treating various diseases, including cancer, inflammation, and infectious diseases, by mimicking the biological activity of peptides without their inherent limitations such as poor bioavailability or rapid degradation.

The fluorene component of this compound is particularly noteworthy due to its fluorescence properties, which make it useful in various analytical and diagnostic applications. Fluorescent probes based on fluorene derivatives have been widely used in bioimaging techniques to visualize cellular processes and track the localization of biomolecules in real-time. Additionally, the methoxycarbonyl group enhances the compound's solubility and stability, making it more suitable for formulation into drug delivery systems.

Recent studies have highlighted the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key players in cancer signaling pathways. The ability to modulate kinase activity could lead to the development of novel anticancer agents with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex molecular framework efficiently. These methods not only improve the overall yield but also minimize the formation of byproducts, making the synthesis more sustainable and scalable for industrial applications.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Its role as a building block for peptidomimetics and its utility in bioimaging applications underscore its importance in both academic research and industrial drug development. As research continues to uncover new therapeutic applications for this compound, it is expected to play an increasingly vital role in addressing some of the most challenging diseases faced by humanity today.